GSK3beta Inhibitor XVIII
GSK3beta Inhibitor XVIII
GSK3β inhibitor XVIII is an inhibitor of glycogen synthase kinase 3β (GSK3β; IC50 = 64 nM). It induces expression of a luciferase reporter in HEK293 cells expressing wild-type Wnt (EC50 = ~1.25 µM) but not in cells expressing a β-catenin/TCF binding site-mutant Wnt. GSK3β inhibitor XVIII increases β-catenin accumulation in the nucleus of HEK293 cells. It induces proliferation of R7T1 β-cells (EC50 = 1,143 nM), an effect that can be blocked by the COX and Wnt signaling inhibitor sulindac, and rat primary β-cells.
Brand Name:
Vulcanchem
CAS No.:
1139875-74-3
VCID:
VC0163000
InChI:
InChI=1S/C20H20ClN5OS/c1-25-8-10-26(11-9-25)19(27)15-5-4-14(13-16(15)21)23-20-22-7-6-17(24-20)18-3-2-12-28-18/h2-7,12-13H,8-11H2,1H3,(H,22,23,24)
SMILES:
CN1CCN(CC1)C(=O)C2=C(C=C(C=C2)NC3=NC=CC(=N3)C4=CC=CS4)Cl
Molecular Formula:
C20H20ClN5OS
Molecular Weight:
413.9
GSK3beta Inhibitor XVIII
CAS No.: 1139875-74-3
Cat. No.: VC0163000
Molecular Formula: C20H20ClN5OS
Molecular Weight: 413.9
* For research use only. Not for human or veterinary use.
Specification
| Description | GSK3β inhibitor XVIII is an inhibitor of glycogen synthase kinase 3β (GSK3β; IC50 = 64 nM). It induces expression of a luciferase reporter in HEK293 cells expressing wild-type Wnt (EC50 = ~1.25 µM) but not in cells expressing a β-catenin/TCF binding site-mutant Wnt. GSK3β inhibitor XVIII increases β-catenin accumulation in the nucleus of HEK293 cells. It induces proliferation of R7T1 β-cells (EC50 = 1,143 nM), an effect that can be blocked by the COX and Wnt signaling inhibitor sulindac, and rat primary β-cells. |
|---|---|
| CAS No. | 1139875-74-3 |
| Molecular Formula | C20H20ClN5OS |
| Molecular Weight | 413.9 |
| IUPAC Name | [2-chloro-4-[(4-thiophen-2-ylpyrimidin-2-yl)amino]phenyl]-(4-methylpiperazin-1-yl)methanone |
| Standard InChI | InChI=1S/C20H20ClN5OS/c1-25-8-10-26(11-9-25)19(27)15-5-4-14(13-16(15)21)23-20-22-7-6-17(24-20)18-3-2-12-28-18/h2-7,12-13H,8-11H2,1H3,(H,22,23,24) |
| Standard InChI Key | CLDIUVXCUVQLGD-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C(=O)C2=C(C=C(C=C2)NC3=NC=CC(=N3)C4=CC=CS4)Cl |
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